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Compound of Interest

Compound Name: Gold trisulfide

Cat. No.: B075629

Essential Safety and Handling Guide for Gold
Trisulfide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides immediate
and essential safety and logistical information for the handling of Gold trisulfide (AuzSs),
including detailed operational and disposal plans to foster a culture of safety and build trust in
laboratory procedures.

Hazard Identification and Personal Protective
Equipment

Gold trisulfide is classified as a hazardous substance that can cause skin, eye, and
respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to minimize risk.

Table 1: Hazard Classifications for Gold Trisulfide
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Hazard o

. GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation. [1112]

) o Causes serious eye
Serious Eye Irritation H319 S [1112]
irritation.

Specific target organ
toxicity — single May cause respirato

Y 9 H335 Y P i [1]12]

exposure (Respiratory

tract irritation)

irritation.

To mitigate these hazards, the following personal protective equipment (PPE) is mandatory

when handling Gold trisulfide.

Table 2: Recommended Personal Protective Equipment (PPE) for Gold Trisulfide

PPE Category Specification Standard
_ Chemical-resistant gloves
Hand Protection o EN 374
(e.g., Nitrile rubber)
) Safety glasses with side- EN 166 (EU) or OSHA 29 CFR
Eye and Face Protection )
shields or goggles 1910.133

Respiratory Protection

N95 (US) or type P1 (EN 143)

dust mask

NIOSH (US) or EN 149 (EU)

Body Protection

Laboratory coat

Operational Plan for Handling Gold Trisulfide

A systematic approach to handling Gold trisulfide is essential for safety and experimental

integrity.

1. Preparation and Engineering Controls:
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o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust particles.[4]

e Ensure an eyewash station and safety shower are readily accessible.[4]

» Before handling, inspect all PPE for integrity.

2. Handling the Compound:

» Avoid direct contact with skin and eyes.[2]

e Minimize dust generation and accumulation.[4]

o Use appropriate tools (spatulas, weighing paper) to handle the powder.

e Wash hands thoroughly after handling, even if gloves were worn.[4]

3. Storage:

e Store in a cool, dry, well-ventilated place.[2]

o Keep the container tightly closed to prevent contamination and exposure to moisture.[2]
o Store away from incompatible materials.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 3: First Aid Measures for Gold Trisulfide Exposure
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Remove contaminated clothing. Wash the
i affected area with soap and plenty of water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation develops or persists.[2][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][4]

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

Ingestion ) . .
unconscious person. Seek medical attention.[2]

[4]

Spill Response Workflow:

The following diagram outlines the step-by-step procedure for managing a Gold trisulfide spill.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://pim-resources.coleparmer.com/sds/09068.pdf
https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://pim-resources.coleparmer.com/sds/09068.pdf
https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://pim-resources.coleparmer.com/sds/09068.pdf
https://www.benchchem.com/product/b075629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain the Spill
(Use absorbent pads or sand)

:

Carefully Collect Spilled Material
(Avoid generating dust)

:

Decontaminate the Area
(Wipe with a damp cloth)

y

Place All Contaminated Materials
in a Labeled Hazardous Waste Container

Report the Spill
to the Lab Supervisor

Click to download full resolution via product page

Figure 1. Gold Trisulfide Spill Response Workflow.
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Disposal Plan

Proper disposal of Gold trisulfide and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste materials, including unused Gold trisulfide, contaminated PPE,
and spill cleanup materials, must be collected in a designated, clearly labeled hazardous
waste container.

» Disposal Method: Dispose of the hazardous waste through a licensed chemical waste
disposal company. The recommended method is incineration in a chemical incinerator
equipped with an afterburner and scrubber to handle any potentially hazardous combustion
byproducts.[2]

o Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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